Cas no 460726-55-0 (N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)
N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
- N-(benzo[d][1,3]dioxol-5-yl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide
- F1894-0175
- Oprea1_807826
- N-(1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
- CHEMBL1578417
- AKOS016377529
- SMR000324820
- N-(1,3-benzodioxol-5-yl)-2-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)sulfanyl]acetamide
- AKOS002272205
- 460726-55-0
- HMS2592M18
- MLS000685953
-
- Inchi: 1S/C13H12N4O4S/c1-7-12(19)15-13(17-16-7)22-5-11(18)14-8-2-3-9-10(4-8)21-6-20-9/h2-4H,5-6H2,1H3,(H,14,18)(H,15,17,19)
- InChI Key: PLNVQKADEZXCCZ-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C)C(N1)=O)CC(NC1C=CC2=C(C=1)OCO2)=O
Computed Properties
- Exact Mass: 320.05792605g/mol
- Monoisotopic Mass: 320.05792605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 127Ų
N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1894-0175-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-5μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-20μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-1mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-2mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-3mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-4mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-5mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1894-0175-10mg |
N-(2H-1,3-benzodioxol-5-yl)-2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]acetamide |
460726-55-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
N-(2H-1,3-Benzodioxol-5-Yl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide: A Comprehensive Overview
N-(2H-1,3-Benzodioxol-5-Yl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide, with the CAS number 460726-55-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals and materials science.
The molecular structure of this compound is characterized by a benzodioxole ring system fused with a triazine moiety and a sulfanylacetamide group. The benzodioxole group contributes to the compound's aromatic stability and potential for electronic interactions, while the triazine ring introduces nitrogen atoms that can participate in hydrogen bonding and other intermolecular interactions.
Recent studies have highlighted the importance of the sulfanyl group (-S-) in this compound, which plays a crucial role in modulating its electronic properties and reactivity. Researchers have demonstrated that this group can enhance the compound's ability to act as a ligand in metal coordination complexes, making it a promising candidate for applications in catalysis and sensor technologies.
One of the most exciting developments involving this compound is its potential use in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature—combining hydrophilic sulfanyl groups with hydrophobic aromatic rings.
Moreover, the triazine moiety has been shown to exhibit photoluminescent properties under certain conditions, which could be exploited in optoelectronic devices such as organic light-emitting diodes (OLEDs). This dual functionality makes the compound a versatile building block for advanced materials.
In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular assembly techniques that allow for precise control over its structure and functional groups.
Looking ahead, ongoing research is focused on optimizing the compound's stability under physiological conditions and exploring its biocompatibility for medical applications.
460726-55-0 (N-(2H-1,3-benzodioxol-5-yl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)